Cas no 840533-44-0 (D-Valine, N-[[4-[5-(3,4-dichlorophenyl)-3-isoxazolyl]phenyl]sulfonyl]-)

• Product Name: D-Valine, N-[[4-[5-(3,4-dichlorophenyl)-3-isoxazolyl]phenyl]sulfonyl]-
• CAS No: 840533-44-0
• MF: C₂₀H₁₈Cl₂N₂O₅S
• MW: 469.338322162628
• CID: 4209513
• Update Time: 2025-04-02

D-Valine, N-[[4-[5-(3,4-dichlorophenyl)-3-isoxazolyl]phenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• D-Valine, N-[[4-[5-(3,4-dichlorophenyl)-3-isoxazolyl]phenyl]sulfonyl]-

• Inchi： 1S/C20H18Cl2N2O5S/c1-11(2)19(20(25)26)24-30(27,28)14-6-3-12(4-7-14)17-10-18(29-23-17)13-5-8-15(21)16(22)9-13/h3-11,19,24H,1-2H3,(H,25,26)/t19-/m1/s1
• InChI Key： VTHQXBQXNUJUOM-LJQANCHMSA-N
• SMILES： C(O)(=O)[C@@H](C(C)C)NS(C1=CC=C(C2C=C(C3=CC=C(Cl)C(Cl)=C3)ON=2)C=C1)(=O)=O

Experimental Properties

• Density: 1.414±0.06 g/cm3(Predicted)
• Boiling Point: 668.2±65.0 °C(Predicted)
• pka: 3.32±0.10(Predicted)